N-(3-aminopropyl)-4-methoxybenzenesulfonamide

• IUPAC Name: N-(3-aminopropyl)-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C10H16N2O3S/c1-15-9-3-5-10(6-4-9)16(13,14)12-8-2-7-11/h3-6,12H,2,7-8,11H2,1H3
• InChI Key: HVOVYSKTNDZLMX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCCCN
• Molecular Formula: C10H16N2O3S
• Molecular Weight: 244.31 g/mol

Description

N-(3-aminopropyl)-4-methoxybenzenesulfonamide, also known as N-(3-aminopropyl)-p-methoxybenzenesulfonamide or APMS, is a sulfonamide compound that has been widely used in scientific research as a selective inhibitor of carbonic anhydrase IX (CA IX). CA IX is a transmembrane protein that is overexpressed in many types of cancer, and its inhibition has been shown to have potential therapeutic effects.

Mechanism of Action

APMS selectively inhibits the activity of CA IX by binding to its active site. CA IX plays a crucial role in maintaining the pH balance of cells by catalyzing the reversible hydration of carbon dioxide to bicarbonate and protons. Inhibition of CA IX leads to a decrease in intracellular pH and an increase in extracellular pH, which can have a variety of effects on cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of APMS depend on the specific context in which it is used. In cancer research, APMS has been shown to inhibit tumor growth and metastasis by inducing apoptosis and reducing angiogenesis. In neuroscience, APMS has been shown to enhance synaptic plasticity and memory formation by modulating the activity of CA IX. In cardiovascular research, APMS has been shown to reduce blood pressure and improve vascular function by inhibiting the activity of CA IX.

Advantages and Limitations for Lab Experiments

One advantage of using APMS in lab experiments is its specificity for CA IX, which allows for selective inhibition of this target without affecting other carbonic anhydrase isoforms. Another advantage is its relatively low toxicity, which allows for higher doses to be used without adverse effects. However, one limitation of using APMS is its low solubility in aqueous solutions, which can make it difficult to administer in vivo. Another limitation is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on APMS. One direction is the development of more potent and selective CA IX inhibitors based on the structure of APMS. Another direction is the investigation of the role of CA IX in other physiological processes, such as immune function and wound healing. Additionally, the therapeutic potential of APMS for the treatment of cancer and other diseases should be further explored through preclinical and clinical studies.

Scientific Research Applications

APMS has been used in a variety of scientific research applications, including cancer research, neuroscience, and cardiovascular research. In cancer research, APMS has been shown to inhibit the growth and metastasis of CA IX-expressing tumors in vitro and in vivo. In neuroscience, APMS has been used to study the role of CA IX in synaptic plasticity and memory formation. In cardiovascular research, APMS has been used to investigate the role of CA IX in the regulation of blood pressure and vascular tone.